Cas no 126926-39-4 (N-ethyl-3-formylbenzamide)

• Product Name: N-ethyl-3-formylbenzamide
• CAS No: 126926-39-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 191950
• PubChem ID: 182773
• Update Time: 2025-04-19

N-ethyl-3-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-ethyl-3-formyl-
• N-ethyl-3-formylbenzamide
• AKOS015996499
• Z1068186398
• BFA92639
• EN300-1428811
• DTXSID00155342
• SCHEMBL6184692
• 126926-39-4
• Benzamide, N-ethyl-3-formyl-

• Inchi： 1S/C10H11NO2/c1-2-11-10(13)9-5-3-4-8(6-9)7-12/h3-7H,2H2,1H3,(H,11,13)
• InChI Key： YSRDIXULXFNNEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=O)C=1)NCC

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 346.2°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.562
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides